Cas no 51762-72-2 (2-Nitrobenzene-1,3-dicarbonitrile)

• Product Name: 2-Nitrobenzene-1,3-dicarbonitrile
• CAS No: 51762-72-2
• MF: C₈H₃N₃O₂
• MW: 173.128320932388
• CID: 361488
• PubChem ID: 14198846
• Update Time: 2025-05-21

2-Nitrobenzene-1,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 2-nitro-
• 2-NITROISOPHTHALONITRILE
• AGN-PC-000OKH
• CTK1G4138
• SBB068714
• SureCN3237039
• 2-Nitro-1,3-benzenedicarbonitrile
• 2,6-Dicyanonitrobenzene
• 51762-72-2
• DTXSID30557274
• AKOS006228448
• FT-0651674
• SCHEMBL3237039
• A828762
• 2-nitrobenzene-1,3-dicarbonitrile
• 2-Nitrobenzene-1,3-dicarbonitrile

• Inchi： 1S/C8H3N3O2/c9-4-6-2-1-3-7(5-10)8(6)11(12)13/h1-3H
• InChI Key： CODNNHCWSWXSFO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C#N)=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 173.02259
• Monoisotopic Mass: 173.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.41
• Melting Point: 152 ºC
• Boiling Point: 365 ºC
• Flash Point: 175 ºC
• PSA: 90.72
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Nitrobenzene-1,3-dicarbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Nitrobenzene-1,3-dicarbonitrile

2-Nitrobenzene-1,3-dicarbonitrile (CAS No. 51762-72-2): Properties, Applications, and Industry Insights

2-Nitrobenzene-1,3-dicarbonitrile (CAS No. 51762-72-2) is a specialized organic compound with a unique molecular structure that combines nitro and cyano functional groups. This aromatic nitrile derivative has gained significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. The compound's nitrobenzene dicarbonitrile structure makes it particularly valuable for constructing complex molecular architectures.

The growing interest in nitro-substituted benzene derivatives like 2-Nitrobenzene-1,3-dicarbonitrile stems from their role in developing innovative solutions for challenges in medicinal chemistry and material engineering. Researchers are particularly interested in how the electron-withdrawing properties of both nitro and cyano groups influence the compound's reactivity and potential applications. Recent studies have explored its use in creating novel heterocyclic compounds with potential biological activities.

From a synthetic chemistry perspective, 2-Nitro-1,3-benzenedicarbonitrile serves as a valuable building block for various organic transformations. Its multiple reactive sites allow for selective modifications, making it a favorite among medicinal chemists designing new drug candidates. The compound's thermal stability and solubility characteristics also contribute to its utility in different industrial processes.

The global market for nitroaromatic compounds like 2-Nitrobenzene-1,3-dicarbonitrile has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Manufacturers are focusing on developing more efficient synthesis routes to meet the rising need for high-purity benzene dicarbonitrile derivatives. Quality control remains paramount, with analytical techniques like HPLC and NMR spectroscopy ensuring product consistency.

Environmental considerations have become increasingly important in the production and handling of nitro-substituted organic compounds. Many companies are adopting greener synthetic approaches for 2-Nitrobenzene-1,3-dicarbonitrile production, minimizing waste and energy consumption. These sustainable practices align with the chemical industry's broader shift toward green chemistry principles while maintaining product quality and performance.

In material science applications, researchers are investigating 2-Nitrobenzene-1,3-dicarbonitrile as a precursor for advanced polymers and functional materials. The compound's ability to participate in various condensation reactions makes it valuable for creating materials with specific electronic or optical properties. These developments are particularly relevant to emerging technologies in organic electronics and sensor applications.

Safety remains a critical consideration when working with nitroaromatic dicarbonitriles. Proper handling procedures, including appropriate personal protective equipment and ventilation, are essential when using 2-Nitrobenzene-1,3-dicarbonitrile in laboratory or industrial settings. Material safety data sheets provide detailed guidance on storage conditions and compatibility with other chemicals.

Analytical characterization of 2-Nitrobenzene-1,3-dicarbonitrile typically involves techniques such as infrared spectroscopy (for identifying functional groups), mass spectrometry (for molecular weight confirmation), and X-ray crystallography (for structural elucidation). These methods ensure accurate identification and purity assessment, which are crucial for research and industrial applications.

The future outlook for 2-Nitrobenzene-1,3-dicarbonitrile appears promising, with ongoing research exploring novel applications in catalysis and as a ligand in coordination chemistry. Its unique combination of functional groups continues to inspire innovative uses across multiple scientific disciplines, from medicinal chemistry to materials engineering.

For researchers and industry professionals seeking high-quality nitrobenzene derivatives, understanding the synthesis, properties, and applications of 2-Nitrobenzene-1,3-dicarbonitrile (CAS No. 51762-72-2) provides valuable insights into this versatile chemical building block. As scientific knowledge advances, we can anticipate discovering even more applications for this interesting compound in various technological fields.